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Compound of Interest

Compound Name: Pmx-205

Cat. No.: B549196 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the administration of the C5a receptor antagonist, PMX-205,

through drinking water in preclinical research models.

Introduction
PMX-205 is a potent, orally active, and brain-penetrant cyclic hexapeptide antagonist of the

complement C5a receptor (C5aR1 or CD88)[1][2]. It is widely utilized in preclinical research to

investigate the role of the C5a-C5aR1 signaling axis in various inflammatory and

neurodegenerative disease models[3][4][5]. Administration via drinking water offers a non-

invasive and less stressful method for chronic dosing in animal models, ensuring sustained

compound exposure[4][6].

Mechanism of Action
PMX-205 functions by blocking the binding of the pro-inflammatory anaphylatoxin C5a to its

receptor, C5aR1[7]. This interaction prevents the downstream signaling cascade that leads to

the recruitment and activation of immune cells such as neutrophils, eosinophils, and

macrophages, thereby mitigating the inflammatory response[8][9]. The inhibition of C5aR1

signaling by PMX-205 has been shown to reduce the production of pro-inflammatory cytokines

and increase the levels of anti-inflammatory cytokines like IL-4 and IL-10[1][3].
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Diagram 1: PMX-205 Mechanism of Action.

Quantitative Data Summary
The following tables summarize key quantitative data for PMX-205, compiled from various

preclinical studies.

Table 1: Physicochemical and Pharmacokinetic Properties

Property Value Reference

Molecular Weight 839.05 g/mol

Formula C45H62N10O6

Solubility in Water
Soluble to 1 mg/mL with

sonication

IC50 for C5aR1 31 nM [10]

Activity
Orally active and brain

penetrant

Table 2: Dosing Regimens in Drinking Water (Murine Models)
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Disease Model
Concentration
in Water

Equivalent
Daily Dose

Mouse Strain Reference

DSS-Induced

Colitis
Not specified

100 or 200 µ

g/day/mouse

BALB/c,

C57BL/6
[1][3]

Amyotrophic

Lateral Sclerosis

(ALS)

20 or 60 µg/mL
3 and 9

mg/kg/day
hSOD1G93A [6]

Alzheimer's

Disease
10-20 µg/mL ~3-6 mg/kg/day Tg2576 [5][7][11]

Alzheimer's

Disease
20 µg/mL Not specified 3xTg [7]

Experimental Protocols
Preparation of PMX-205 Solution for Drinking Water
Materials:

PMX-205 powder

Sterile, distilled water

Sonicator

Sterile drinking water bottles

Analytical balance

Appropriate personal protective equipment (PPE)

Procedure:

Calculate the total amount of PMX-205 required based on the desired concentration and the

total volume of drinking water to be prepared.

Weigh the calculated amount of PMX-205 powder using an analytical balance.
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In a sterile container, add the PMX-205 powder to a small volume of sterile, distilled water.

Sonicate the solution to aid in dissolution, as PMX-205 is soluble up to 1 mg/mL in water with

sonication.

Once fully dissolved, bring the solution to the final desired volume with sterile, distilled water.

Mix the final solution thoroughly.

Transfer the PMX-205-infused water to sterile drinking water bottles.

Note: It is recommended to prepare fresh solutions regularly. In studies of DSS-induced colitis,

the DSS-containing water was replaced every other day, a practice that can be adapted for

PMX-205 administration to ensure stability and freshness[3].

Animal Husbandry and Dosing
Procedure:

House animals in accordance with institutional guidelines and approved animal care and use

protocols.

For studies involving drinking water additives, it is crucial to monitor the animals' fluid intake

to ensure they are not dehydrated due to any potential alteration in the taste or smell of the

water[12].

Before initiating the PMX-205 treatment, measure the baseline daily water consumption for

each cage for a minimum of three days[12].

Replace the regular drinking water with the freshly prepared PMX-205 solution.

Measure the volume of the PMX-205 solution consumed daily for at least the first three days

of administration to ensure that water intake is not significantly reduced[12].

Monitor the animals daily for any signs of dehydration or changes in body weight, especially

during the initial phase of treatment[12].
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The frequency of changing the medicated water should be determined based on the stability

of the compound in solution and the experimental design. A common practice is to replace

the water every 2-3 days[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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